N-[2-(cyclopentylthio)ethyl]-1-(methylsulfonyl)-4-piperidinecarboxamide

• IUPAC Name: N-(2-cyclopentylsulfanylethyl)-1-methylsulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C14H26N2O3S2/c1-21(18,19)16-9-6-12(7-10-16)14(17)15-8-11-20-13-4-2-3-5-13/h12-13H,2-11H2,1H3,(H,15,17)
• InChI Key: TZMMEEXMHISFPF-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC(CC1)C(=O)NCCSC2CCCC2
• Molecular Formula: C14H26N2O3S2
• Molecular Weight: 334.5 g/mol

Description

“N-[2-(cyclopentylthio)ethyl]-1-(methylsulfonyl)-4-piperidinecarboxamide” is a complex organic compound. It contains a piperidine ring, which is a common feature in many pharmaceutical drugs. The compound also contains a cyclopentylthio group and a methylsulfonyl group, which may contribute to its chemical properties and potential biological activity.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the piperidine ring and the introduction of the cyclopentylthio and methylsulfonyl groups. The exact methods would depend on the specific starting materials and reaction conditions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The piperidine ring, for example, is a six-membered ring with one nitrogen atom. The cyclopentylthio and methylsulfonyl groups would be attached to this ring at specific positions.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its structure and the conditions under which the reactions are carried out. The piperidine ring, for instance, can participate in various reactions, such as substitutions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and reactivity, would be determined by its molecular structure.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its structure and the specific biological targets it interacts with. Many drugs with a piperidine ring, for example, act by interacting with receptors in the nervous system.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and the specific ways it is handled and used.

Future Directions

Future research on this compound could involve further studies of its synthesis, properties, and potential uses. This could include testing its biological activity and investigating potential applications in areas such as medicine or materials science.